4-{[(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-[1]benzofuro[3,2-g]chromen-3-yl)acetyl]amino}butanoic acid

Specification

• Molecular Formula: C22H23NO6
• Molecular Weight: 397.4 g/mol
• IUPAC Name: 4-[[2-(4-methyl-2-oxo-6,7,8,9-tetrahydro-[1]benzofuro[3,2-g]chromen-3-yl)acetyl]amino]butanoic acid
• Standard InChI: InChI=1S/C22H23NO6/c1-12-14-9-16-13-5-2-3-6-17(13)28-19(16)11-18(14)29-22(27)15(12)10-20(24)23-8-4-7-21(25)26/h9,11H,2-8,10H2,1H3,(H,23,24)(H,25,26)
• Standard InChI Key: SUBAKMGAOLONKM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=CC3=C(C=C12)C4=C(O3)CCCC4)CC(=O)NCCCC(=O)O

Introduction

Chemical Identity and Structural Analysis

Molecular Composition and Nomenclature

The compound’s systematic IUPAC name, 4-{[(4-methyl-2-oxo-6,7,8,9-tetrahydro-2H-benzofuro[3,2-g]chromen-3-yl)acetyl]amino}butanoic acid, reflects its intricate architecture. Its molecular formula is C22H23NO6, with a molar mass of 397.4 g/mol. The structure comprises:

• A benzofuro[3,2-g]chromene core with a 4-methyl substituent and a ketone group at position 2.

• An acetylamino linker bridging the chromene system to a butanoic acid moiety.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C22H23NO6
Molecular Weight	397.4 g/mol
IUPAC Name	4-[[2-(4-methyl-2-oxo-6,7,8,9-tetrahydro-benzofuro[3,2-g]chromen-3-yl)acetyl]amino]butanoic acid
Canonical SMILES	CC1=C(C(=O)OC2=CC3=C(C=C12)C4=C(O3)CCCC4)CC(=O)NCCCC(=O)O

The stereochemistry and spatial arrangement of substituents critically influence its interactions with biological targets, though crystallographic data remain unreported.

Synthetic Methodologies

General Synthetic Route

Synthesis begins with benzofuran precursors, which undergo sequential functionalization to install the chromene and side-chain components. A representative pathway involves:

• Cyclization of substituted benzofurans to form the chromene ring.

• Acetylation at the C3 position to introduce the acetyl group.

• Coupling with 4-aminobutanoic acid via amide bond formation.

Challenges and Optimizations

• Regioselectivity: Ensuring acetylation occurs exclusively at the C3 position requires careful control of reaction conditions (e.g., temperature, catalysts).

• Solubility Issues: The hydrophobic benzofurochromene core complicates purification, often necessitating chromatographic techniques.

Biological Activity and Mechanism

Antimicrobial Properties

The butanoic acid side chain may enhance membrane permeability, potentiating activity against Gram-positive bacteria (e.g., Staphylococcus aureus) and fungi (e.g., Candida albicans).

Research Findings and Comparative Analysis

In Silico Docking Studies

Molecular docking predicts high affinity for kinase domains (e.g., EGFR, VEGFR2) due to hydrophobic interactions with the benzofurochromene core and hydrogen bonding via the carboxylic acid group.

Table 2: Predicted Binding Affinities

Target Protein	Binding Energy (kcal/mol)
EGFR	-9.2
VEGFR2	-8.7

Pharmacokinetic Profiling

Preliminary ADMET predictions suggest:

• Moderate bioavailability (LogP ≈ 3.1).

• CYP3A4-mediated metabolism, necessitating co-administration with enzyme inhibitors for therapeutic efficacy.

Future Directions and Applications

Targeted Drug Delivery

Functionalization of the butanoic acid moiety with nanoparticle conjugates could improve tumor-specific uptake.

Hybrid Molecules

Combining the benzofurochromene scaffold with known chemotherapeutic agents (e.g., doxorubicin) may synergize anticancer effects while reducing resistance.